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Compound of Interest

(1R,2S)-2-aminocyclohexanol
Compound Name:

hydrochloride

cat. No.: B1285019

An In-depth Technical Guide to the Safety and Handling of (1R,2S)-2-aminocyclohexanol
hydrochloride

This guide provides comprehensive safety and handling information for (1R,2S)-2-
aminocyclohexanol hydrochloride, tailored for researchers, scientists, and professionals in
drug development. It covers essential safety protocols, physicochemical properties, and
procedural workflows to ensure safe laboratory practices.

Chemical and Physical Properties

(1R,2S)-2-aminocyclohexanol hydrochloride is a chiral amine salt commonly used as a
building block in asymmetric synthesis and for the development of pharmaceutical compounds.
[1] It typically appears as a white to off-white or light grey crystalline solid or powder.[1][2][3]
The hydrochloride salt form enhances its solubility in water compared to its free base.[1]

Table 1: Physicochemical Data for (1R,2S)-2-aminocyclohexanol hydrochloride
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Property Value Source(s)
CeH13NO - HCI (or

Molecular Formula [31[4][5][6]
CeH14CINO)

] 151.63 g/mol (or 151.64 g/mol

Molecular Weight ) [3B11415][6]

CAS Number 190792-72-4 [3]141[6][7]
White to off-white

Appearance . : [1][2][3]
powder/solid; Light grey solid

Solubility Soluble in water and methanol [1][5]18]

Storage Temperature 2-8 °C [9][10]

Hazard Identification and Safety Classifications

This compound is classified as an irritant and requires careful handling to avoid exposure. The

primary hazards are irritation to the skin, eyes, and respiratory system.[2][9][11] Some safety

data sheets also indicate it can cause severe skin burns and eye damage.[8]

Table 2: GHS Hazard Information
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Hazard Class GHS Code Description Source(s)
Skin s

) o H315 Causes skin irritation [2][4][11]
Corrosion/Irritation
Serious Eye Causes serious eye

o H318 / H319 o [2][4][11]
Damage/Irritation damage/irritation
Specific Target Organ May cause respirato
pEmE TSR Hass o Y iy

Toxicity irritation

European Hazard ) )
Xi Irritant [9]
Symbol (obsolete)

Irritating to eyes,

European Risk )
R 36/37/38 respiratory system [9]

Phrases (obsolete) d ski
and skin

There is no available data to classify this compound's acute toxicity (LD50/LC50) or its
carcinogenic properties, though it is not listed as a carcinogen by ACGIH, IARC, NTP, or
OSHA.[5][9]

Handling, Storage, and Personal Protection

Proper engineering controls and personal protective equipment are essential to minimize risk
during handling.

Safe Handling Procedures

» Engineering Controls: Handle in a well-ventilated area.[9][12] Use local exhaust ventilation or
handle within a chemical fume hood to control dust.[9][11][12]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[8][9] Wash hands and any
exposed skin thoroughly after handling.[2][12] Do not breathe dust or aerosols.[8][9]

Storage Conditions

o Container: Keep the container tightly closed.[2][8][9]
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e Atmosphere: Store in a dry place, protected from moisture.[8] The compound is sensitive to

carbon dioxide and should be stored under an inert gas.[9]

o Temperature: Recommended storage is in a refrigerator at 2-8 °C.[9][10]

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles or glasses conforming
to EN 166 (EU) or NIOSH
(US).

[S109][13]

Skin Protection

Wear chemical-impermeable
gloves (e.g., nitrile rubber) and
protective clothing to prevent

exposure.

[S109][13]

Respiratory Protection

Not required under normal use
with adequate ventilation. For
large-scale use or in
emergencies, a NIOSH/MSHA
or EN 136 approved respirator
is recommended.

[5]

Emergency Procedures
First-Aid Measures

Table 4: First-Aid Response Protocol

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.tcichemicals.com/BE/en/sds/A1258_EU_6N.pdf
https://www.pipharm.com/products/msds/MSDS-35194.pdf
https://www.pipharm.com/products/msds/MSDS-35194.pdf
https://www.amerigoscientific.com/1r2r-trans-2-aminocyclohexanol-hydrochloride-950-1050-at-item-120462.html
https://www.fishersci.co.uk/store/msds?partNumber=10636602&countryCode=GB&language=en
https://www.pipharm.com/products/msds/MSDS-35194.pdf
https://www.echemi.com/sds/cis-2-aminocyclohexanol-hydrochloride-pd180810129687.html
https://www.fishersci.co.uk/store/msds?partNumber=10636602&countryCode=GB&language=en
https://www.pipharm.com/products/msds/MSDS-35194.pdf
https://www.echemi.com/sds/cis-2-aminocyclohexanol-hydrochloride-pd180810129687.html
https://www.fishersci.co.uk/store/msds?partNumber=10636602&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Instructions Source(s)

Move the person to fresh air. If
breathing is difficult or has

Inhalation stopped, provide artificial [21191[13]
respiration. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with plenty of  [2][9][13]
soap and water for at least 15

minutes. Consult a physician.

Immediately rinse eyes
cautiously with plenty of water
for at least 15 minutes, also
Eye Contact under the eyelids. Remove [2][9][13]
contact lenses if present and
easy to do. Seek immediate

medical attention.

Rinse mouth thoroughly with
) water. Do NOT induce
Ingestion N ) ] [8][13]
vomiting. Seek immediate

medical attention.

Spill and Disposal

» Spill Cleanup: For spills, evacuate personnel to a safe area. Wear appropriate PPE. Sweep
or vacuum up the material without creating dust and place it into a suitable, closed container
for disposal.[9][12]

o Waste Disposal: Waste is considered hazardous.[2] Dispose of the material by dissolving it in
a combustible solvent and burning it in a chemical incinerator with an afterburner and
scrubber.[9] All disposal practices must comply with federal, state, and local environmental
regulations.[9]
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Experimental Protocols and Workflows

While specific, detailed experimental protocols for (1R,2S)-2-aminocyclohexanol
hydrochloride were not found in the reviewed literature, it is recognized as a valuable chiral
building block in organic synthesis.[1] The following sections describe a general workflow for its

use in a laboratory setting.

General Laboratory Use Workflow

The diagram below illustrates a standard workflow for handling and using a solid chemical
reagent like (1R,2S)-2-aminocyclohexanol hydrochloride in a typical organic synthesis

experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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